Cas no 6319-20-6 ( )

• Product Name: &nbsp
• CAS No: 6319-20-6
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 959100
• PubChem ID: 233467
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-phenylbicyclo[2.2.1]heptane-3-carboxylic acid
• (+)-3-methyl-2-norbornanone
• 3-endo-Methyl-2-norbornanon
• 3endo-Phenyl-norbornan-2endo-carbonsaeure
• 3-exo-Methyl-2-norbornanon
• 3-methylbicyclo[2.2.1]heptan-2-one
• AGN-PC-004TNC
• Bicyclo[2.2.1]heptan-2-one, 3-methyl-
• CTK2A6101
• endo-3-phenyl-bicyclo[2.2.1]heptane-2-carboxylic acid
• exo-3-Methyl-2-norbornanon
• SureCN647433
• NCIOpen2_006286
• DTXSID00947623
• NSC-94578
• SCHEMBL3647959
• 81570-49-2
• CHEMBL1976887
• NSC94578
• NSC31996
• NSC122585
• NSC-122585
• 24680-64-6
• 6319-20-6
• NSC-31996
• 3-phenylbicyclo[2.2.1]heptane-2-carboxylic acid
• NCI60_002762
•  

• Inchi： 1S/C14H16O2/c15-14(16)13-11-7-6-10(8-11)12(13)9-4-2-1-3-5-9/h1-5,10-13H,6-8H2,(H,15,16)
• InChI Key： NNUSVTIAASPYFL-UHFFFAOYSA-N
• SMILES： OC(C1C(C2C=CC=CC=2)C2CCC1C2)=O

Computed Properties

• Exact Mass: 216.11508
• Monoisotopic Mass: 216.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 379°Cat760mmHg
• Flash Point: 174.8°C
• Refractive Index: 1.585
• PSA: 37.3
• LogP: 2.90090